Cas no 5956-06-9 (Acoric Acid)

Acoric Acid structure

Product Name:Acoric Acid

CAS No:5956-06-9

Molecular Formula:C₁₅H₂₄O₄

Molecular Weight:268.349

CID:2048290

PubChem ID:15558302

Acoric Acid Properties

- Acorinsaeure
- Acoric acid
- (3R)-3-[(1S,4R)-4-METHYL-1-(2-METHYLPROPANOYL)-3-OXOCYCLOHEXYL]BUTANOIC ACID
- CYCLOHEXANEPROPANOIC ACID, .BETA.,4-DIMETHYL-1-(2-METHYL-1-OXOPROPYL)-3-OXO-, (1.ALPHA.,1(S*),4.ALPHA.)-
- Cyclohexanepropanoic acid, beta,4-dimethyl-1-(2-methyl-1-oxopropyl)-3-oxo-, (1alpha,1(S*),4alpha)-
- 5956-06-9
- CYCLOHEXANEPROPANOIC ACID, .BETA.,4-DIMETHYL-1-(2-METHYL-1-OXOPROPYL)-3-OXO-, (.BETA.R,1S,4R)-REL-
- (R)-3-((1S,4R)-Rel-1-isobutyryl-4-methyl-3-oxocyclohexyl)butanoic acid
- UNII-65WVB6DB6D
- DTXSID90208235
- Q27263910
- Acoric acid, >=95% (LC/MS-ELSD)
- P-MENTHANE-9-CARBOXYLIC ACID, 4-ISOBUTYRYL-2-OXO-
- 65WVB6DB6D
- CYCLOHEXANEPROPANOIC ACID, BETA,4-DIMETHYL-1-(2-METHYL-1-OXOPROPYL)-3-OXO-, (BETAR,1S,4R)-REL-
- DTXCID10130726
- InChIKey： ZIOCYJNRYIRTQD-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H24O4/c1-9(2)14(19)15(11(4)7-13(17)18)6-5-10(3)12(16)8-15/h9-11H,5-8H2,1-4H3,(H,17,18)
- SMILES： CC(C)C(=O)C1(CCC(C)C(=O)C1)C(C)CC(O)=O

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A190255-1mg	Acoric Acid	5956-06-9		1mg	$ 270.00	2023-04-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SMB00120-1MG	Acoric acid	5956-06-9	≥95% (LC/MS-ELSD)	1MG	￥2624.55	2022-02-22

1. Index of subjects

Annu. Rep. Prog. Chem. 1964 61 671
2. Sesquiterpenoids of diverse types from the rhizomes of Acorus calamus

Zhi-You Hao,Yan-Fei Liu,Yan-Gang Cao,Dong Liang,Huan Luo,Chun-Lei Zhang,Yan Wang,Ruo-Yun Chen,De-Quan Yu RSC Adv. 2021 11 14229
3. 564. Structure and some reactions of acoric acid

A. J. Birch,F. A. Hochstein,J. A. K. Quartey,J. P. Turnbull J. Chem. Soc. 1964 2923
4. Index pages

J. Chem. Soc. 1964 6261
5. Michael reactions of the anions generated by the metal–ammonia reduction of benzoic acids

G. S. R. Subba Rao,Halasya Ramanathan,Kanwal Raj J. Chem. Soc. Chem. Commun. 1980 315
6. A total synthesis of (±)-ethyl acorate {(±)-ethyl (3RS)-3-[(1SR,4SR)-1-isobutyryl-4-methyl-3-oxocyclohexyl]butyrate} and (±)-epiacoric acid. An application of the generation and alkylation of a specific enolate

A. J. Birch,J. E. T. Corrie,P. L. Macdonald,G. Subba Rao J. Chem. Soc. Perkin Trans. 1 1972 1186
7. Index of subjects, 1972

J. Chem. Soc. Perkin Trans. 1 1972 3063